6-(Dimethylamino)-5-methylnicotinic acid

• CAS No.: 916343-43-6
• Molecular Formula: C9H12N2O2
• Molecular Weight: 180.20 g/mol
• IUPAC Name: 6-(dimethylamino)-5-methylpyridine-3-carboxylic acid
• InChI: InChI=1S/C9H12N2O2/c1-6-4-7(9(12)13)5-10-8(6)11(2)3/h4-5H,1-3H3,(H,12,13)
• InChI Key: JBYKXSRLUWTGHO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN=C1N(C)C)C(=O)O

Description

6-(Dimethylamino)-5-methylnicotinic acid is a useful research compound. Its molecular formula is C9H12N2O2 and its molecular weight is 180.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The above prepared 6-dimethylamino-5-methyl-nicotinonitrile (0.435 g, 2.70 mmol) was dissolved in 13.6 ml of THF/ethanol=1/1 and treated with 6.75 ml of 2N NaOH (5 eq.). The mixture was refluxed for 30 h; aliquots were taken from time to time and analyzed by MS to follow the disappearance of the amide intermediate. After cooling down to room temperature, the pH was adjusted with HCl to 3. Careful evaporation of the solvents and drying under HV left 1.45 g of the title acid as white solid, contaminated with NaCl, which was used as such for the next step.